[1,1'-Biphenyl]-2-sulfonyl fluoride

• IUPAC Name: 2-phenylbenzenesulfonyl fluoride
• InChI: InChI=1S/C12H9FO2S/c13-16(14,15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• InChI Key: JKTYIIAAAZPIFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2S(=O)(=O)F
• Molecular Formula: C12H9FO2S
• Molecular Weight: 236.26 g/mol

Description

“[1,1’-Biphenyl]-2-sulfonyl fluoride” is a chemical compound that contains a biphenyl group (two benzene rings connected by a single bond) and a sulfonyl fluoride group. The sulfonyl fluoride group is known for its reactivity and is often used in chemical synthesis.

Synthesis Analysis

The synthesis of sulfonyl fluoride compounds has been a topic of research in recent years. A study published in Nature Chemistry discusses the use of an enantiopure bifunctional S(VI) reagent for the asymmetric synthesis of sulfoximines, sulfonimidoyl fluorides, and sulfonimidamides. Another study in Nature Communications presents an organomediated electrochemical strategy for the generation of aryl radicals from aryl triflates, providing a useful method for the synthesis of aryl sulfonyl fluorides.

Molecular Structure Analysis

The molecular structure of sulfonyl fluoride compounds is characterized by the presence of a sulfur atom double-bonded to an oxygen atom and single-bonded to a fluorine atom. The sulfur atom is also single-bonded to a carbon atom, which is part of the biphenyl group.

Future Directions

Fluoride compounds continue to be of interest in various fields due to their unique properties. Future research may focus on exploring new synthesis methods, understanding their mechanisms of action, and assessing their safety and potential applications.